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Validated LC-MS/MS Method for Vistusertib

The table below summarizes the key parameters of a rapid and sensitive Liquid Chromatography tandem

Mass Spectrometry (LC-MS/MS) method developed for the quantitative analysis of Vistusertib in human

plasma. This method was validated as per FDA guidance for bioanalytical methods [1].

Parameter

Description

Analytical Technique

Biological Matrix

Sample Volume

Sample Preparation

Analytical Column

Run Time

Calibration Curve Range

Liquid Chromatography tandem Mass Spectrometry (LC-
MS/MS)

Human heparin plasma

50 pL

Protein precipitation

Waters Acquity BEH C18 (2.1 x 50 mm, 1.7 pm)

3 minutes

5 - 5,000 ng/mL
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Parameter

Lower Limit of Quantification
(LLOQ)

Accuracy & Precision

Internal Standard (IS)

Description

5 ng/mL

Intra-day and inter-day accuracy within £11.5%; precision <
9.6%

AZDB8055 (structurally similar compound)

This method is noted for being simpler and faster, with a lower limit of quantitation, compared to a

previously published clinical trial method [1].

Vistusertib's Target: The mTOR Signaling Pathway

Vistusertib is a highly-selective, ATP-competitive dual inhibitor of the mMTORC1 and mTORC2 complexes

[2] [1]. The following diagram illustrates the simplified mTOR signaling pathway and the mechanism of

Vistusertib.
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Diagram Title: Vistusertib inhibits both mTORC1 and mTORC?2

This mechanism of dual inhibition is distinct from earlier rapamycin analogs (like everolimus) that only
inhibit mTORC1. By blocking both complexes, Vistusertib more completely suppresses the mTOR
signaling pathway, which is often deregulated in cancers, and can overcome one mechanism of resistance to

mTORCT1-only inhibitors [2] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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